methyl 4-ethynyl-1H-pyrrole-2-carboxylate

Specification

• CAS No.: 2383605-25-0
• Molecular Formula: C8H7NO2
• Molecular Weight: 149.15 g/mol
• IUPAC Name: methyl 4-ethynyl-1H-pyrrole-2-carboxylate
• Standard InChI: InChI=1S/C8H7NO2/c1-3-6-4-7(9-5-6)8(10)11-2/h1,4-5,9H,2H3
• Standard InChI Key: CQMXPHCRHZTOMI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CN1)C#C

Introduction

Methyl 4-ethynyl-1H-pyrrole-2-carboxylate is a chemical compound with the molecular formula C₈H₇NO₂ and a molecular weight of 149.15 g/mol. It belongs to the pyrrole family, which is a class of heterocyclic aromatic organic compounds. Pyrroles are known for their diverse applications in pharmaceuticals, materials science, and as building blocks in organic synthesis.

Synthesis and Preparation

While specific synthesis methods for methyl 4-ethynyl-1H-pyrrole-2-carboxylate are not detailed in the available literature, pyrrole derivatives are generally synthesized through various organic reactions. For instance, ethyl pyrrole-2-carboxylate can be prepared by reacting pyrrole with ethyl chloroformate in the presence of a base. The introduction of an ethynyl group typically involves cross-coupling reactions or direct alkylation methods.

Biological and Chemical Applications

Pyrrole derivatives have been explored for their biological activities, including antimicrobial and anticancer properties. For example, pyrrole-2-carboxamides have shown potent anti-tuberculosis activity. Although specific biological data for methyl 4-ethynyl-1H-pyrrole-2-carboxylate is not available, its structural features suggest potential applications in medicinal chemistry.

Research Findings and Future Directions

Given the limited specific research on methyl 4-ethynyl-1H-pyrrole-2-carboxylate, future studies could focus on its synthesis optimization, biological evaluation, and potential applications in drug discovery or materials science. The compound's ethynyl group offers opportunities for further functionalization through click chemistry or other cross-coupling reactions, which could expand its utility in various fields.